Cas no 1361588-87-5 (2,4-Dimethyl-3-(3,4,5-trichlorophenyl)pyridine)

• Product Name: 2,4-Dimethyl-3-(3,4,5-trichlorophenyl)pyridine
• CAS No: 1361588-87-5
• MF: C₁₃H₁₀Cl₃N
• MW: 286.584200382233
• CID: 4968648
• Update Time: 2025-06-14

2,4-Dimethyl-3-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-3-(3,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C13H10Cl3N/c1-7-3-4-17-8(2)12(7)9-5-10(14)13(16)11(15)6-9/h3-6H,1-2H3
• InChI Key： HSTGLKZATSCDJN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(C)=NC=CC=1C)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 249
• XLogP3: 5.1
• Topological Polar Surface Area: 12.9

Additional information on 2,4-Dimethyl-3-(3,4,5-trichlorophenyl)pyridine

Research Briefing on 2,4-Dimethyl-3-(3,4,5-trichlorophenyl)pyridine (CAS: 1361588-87-5)

2,4-Dimethyl-3-(3,4,5-trichlorophenyl)pyridine (CAS: 1361588-87-5) is a chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound, characterized by its unique pyridine core substituted with a trichlorophenyl group, has been investigated for its role as a potential intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. Recent studies have explored its synthesis pathways, with particular emphasis on optimizing yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and confirm its structural integrity.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2,4-Dimethyl-3-(3,4,5-trichlorophenyl)pyridine exhibits promising interactions with specific molecular targets, including enzymes and receptors implicated in various disease pathways. For instance, recent findings suggest that the compound may modulate the activity of certain kinases, making it a candidate for further investigation in oncology research. Additionally, its potential anti-inflammatory and antimicrobial properties have been explored, though these studies remain in the early stages.

One of the key challenges in the development of this compound lies in its pharmacokinetic properties. Recent research has focused on improving its solubility and bioavailability, which are critical factors for its potential use as a therapeutic agent. Strategies such as prodrug design and formulation optimization have been proposed to address these limitations. Furthermore, computational modeling and molecular docking studies have provided insights into the compound's binding affinity and selectivity, aiding in the rational design of derivatives with enhanced efficacy.

The safety profile of 2,4-Dimethyl-3-(3,4,5-trichlorophenyl)pyridine has also been a subject of investigation. Toxicological studies conducted in cell cultures and animal models have provided preliminary data on its cytotoxicity and potential side effects. While the compound shows a favorable toxicity profile at lower concentrations, further studies are required to assess its long-term safety and potential for clinical translation.

In conclusion, 2,4-Dimethyl-3-(3,4,5-trichlorophenyl)pyridine (CAS: 1361588-87-5) represents a promising candidate for further research in the field of medicinal chemistry. Its unique structural features and preliminary biological activity warrant continued exploration, particularly in the context of targeted therapy development. Future studies should focus on optimizing its pharmacological properties and expanding the scope of its therapeutic applications.